Cas no 82129-37-1 (BENZALDEHYDE, 3-FLUORO-2-METHOXY-5-METHYL-)

• Product Name: BENZALDEHYDE, 3-FLUORO-2-METHOXY-5-METHYL-
• CAS No: 82129-37-1
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD24677397
• CID: 3351631
• PubChem ID: 13599055
• Update Time: 2025-11-02

BENZALDEHYDE, 3-FLUORO-2-METHOXY-5-METHYL- Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 3-FLUORO-2-METHOXY-5-METHYL-
• MFCD24677397
• 82129-37-1
• CS-0192444
• SCHEMBL11041903
• E92880
• 3-fluoro-2-methoxy-5-methylbenzaldehyde

• MDL： MFCD24677397
• Inchi： 1S/C9H9FO2/c1-6-3-7(5-11)9(12-2)8(10)4-6/h3-5H,1-2H3
• InChI Key： JKPTVXAFTUKDQS-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(C=O)=C1OC

Computed Properties

• Exact Mass: 168.05865769Da
• Monoisotopic Mass: 168.05865769Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Additional information on BENZALDEHYDE, 3-FLUORO-2-METHOXY-5-METHYL-

Exploring BENZALDEHYDE, 3-FLUORO-2-METHOXY-5-METHYL- (CAS No. 82129-37-1): Properties, Applications, and Market Trends

BENZALDEHYDE, 3-FLUORO-2-METHOXY-5-METHYL- (CAS No. 82129-37-1) is a specialized aromatic aldehyde compound that has garnered significant attention in the chemical and pharmaceutical industries. This fluorinated and methoxy-substituted benzaldehyde derivative exhibits unique chemical properties, making it a valuable intermediate in organic synthesis. With the increasing demand for fluorinated compounds in drug development and material science, understanding the characteristics and applications of 3-FLUORO-2-METHOXY-5-METHYL-BENZALDEHYDE becomes essential for researchers and industry professionals.

The molecular structure of BENZALDEHYDE, 3-FLUORO-2-METHOXY-5-METHYL- features a benzene ring with three distinct functional groups: a formyl group (-CHO) at position 1, a fluorine atom at position 3, a methoxy group (-OCH3) at position 2, and a methyl group (-CH3) at position 5. This specific arrangement of substituents creates a molecule with interesting electronic properties and reactivity patterns. The presence of both electron-withdrawing (fluorine) and electron-donating (methoxy) groups makes this compound particularly useful in pharmaceutical synthesis and material science applications.

In recent years, the pharmaceutical industry has shown growing interest in fluorinated benzaldehyde derivatives like 82129-37-1, especially in the development of novel drug candidates. The incorporation of fluorine atoms into drug molecules often enhances their metabolic stability, bioavailability, and binding affinity to target proteins. As researchers continue to explore structure-activity relationships in medicinal chemistry, compounds such as 3-FLUORO-2-METHOXY-5-METHYL-BENZALDEHYDE serve as crucial building blocks for creating potential therapeutic agents.

The synthesis of BENZALDEHYDE, 3-FLUORO-2-METHOXY-5-METHYL- typically involves multi-step organic reactions starting from appropriately substituted benzene derivatives. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions or directed ortho-metalation strategies to introduce the various substituents in a regioselective manner. The purity and yield of the final product are critical factors that determine its suitability for high-value applications, particularly in pharmaceutical manufacturing where stringent quality standards must be met.

Beyond pharmaceutical applications, CAS 82129-37-1 finds use in the development of advanced materials. The compound's unique electronic properties make it potentially valuable in the design of organic semiconductors and liquid crystal materials. Researchers are investigating how the specific substitution pattern of 3-FLUORO-2-METHOXY-5-METHYL-BENZALDEHYDE might influence the optical and electronic characteristics of resulting polymers or small-molecule materials, particularly for applications in organic electronics and display technologies.

The market for fluorinated aromatic compounds like BENZALDEHYDE, 3-FLUORO-2-METHOXY-5-METHYL- has shown steady growth in recent years. This trend aligns with the broader expansion of the fine chemicals sector and increasing demand for specialized intermediates in drug discovery programs. Manufacturers and suppliers of 82129-37-1 must navigate challenges related to regulatory compliance, production scalability, and quality control to meet the needs of diverse industrial applications.

Analytical characterization of 3-FLUORO-2-METHOXY-5-METHYL-BENZALDEHYDE typically involves a combination of techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods allow for precise determination of the compound's purity and structural integrity, which are essential parameters for end-users in research and industrial settings. Recent advances in analytical instrumentation have improved the ability to detect and quantify impurities in such specialized chemicals.

From an environmental and safety perspective, proper handling and storage of BENZALDEHYDE, 3-FLUORO-2-METHOXY-5-METHYL- are important considerations. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this compound. The growing emphasis on green chemistry principles has prompted research into more sustainable synthetic routes for producing fluorinated benzaldehydes, including potential biocatalytic approaches or the use of alternative fluorinating reagents.

Looking ahead, the future applications of CAS 82129-37-1 appear promising, particularly in the context of personalized medicine and targeted drug delivery systems. The compound's structural features make it a potential candidate for conjugation with various drug molecules or as a scaffold for developing novel bioconjugates. Additionally, its potential use in metal-organic frameworks (MOFs) and other advanced materials continues to be an area of active investigation in materials science research.

For researchers and procurement specialists seeking information about BENZALDEHYDE, 3-FLUORO-2-METHOXY-5-METHYL-, it's important to consult reliable suppliers who can provide comprehensive technical data, including detailed specifications, safety information, and certificates of analysis. The compound's specialized nature means that quality and consistency between batches are paramount for successful application in sensitive research or production processes.